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Cat. No.: B1210283

An In-depth Technical Guide for Researchers, Scientists, and Agrochemical Development
Professionals

Executive Summary

Difenzoquat is a selective, post-emergence herbicide primarily utilized for the control of wild
oats (Avena fatua) in cereal crops, specifically wheat and barley. First registered in the United
States in 1975, it was developed by the American Cyanamid Company. Chemically,
difenzoquat is a quaternary ammonium compound, specifically a 1,2-dimethyl-3,5-diphenyl-
1H-pyrazolium salt, most commonly formulated as difenzoquat methyl sulfate. Its mode of
action is characterized by the rapid disruption and destruction of plant cell membranes, leading
to necrosis of sensitive species. This guide provides a comprehensive overview of the history,
development, physicochemical properties, mode of action, and relevant experimental
methodologies associated with difenzoquat.

History and Development

The development of difenzoquat emerged from the extensive herbicide discovery programs of
the mid-20th century. The American Cyanamid Company, a significant player in the
agrochemical industry, was instrumental in its creation and commercialization.

e 1907: American Cyanamid Company is founded, initially focusing on fertilizers.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1210283?utm_src=pdf-interest
https://www.benchchem.com/product/b1210283?utm_src=pdf-body
https://www.benchchem.com/product/b1210283?utm_src=pdf-body
https://www.benchchem.com/product/b1210283?utm_src=pdf-body
https://www.benchchem.com/product/b1210283?utm_src=pdf-body
https://www.benchchem.com/product/b1210283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Mid-20th Century: The company expands its portfolio to include a wide range of agricultural
chemicals, including herbicides.

o Early 1970s: Discovery and initial synthesis of the 1,2-dimethyl-3,5-diphenyl-1H-pyrazolium
molecule and identification of its potent herbicidal activity against wild oats.

» 1975: Difenzoquat is first registered for use as a herbicide in the United States.

e Post-1975: Marketed under various trade names, including AVENGE® and Finaven, it
becomes an important tool for wild oat management in wheat and barley cultivation.

e 1994: American Cyanamid merges with American Home Products, which later becomes
Wyeth. The agrochemical portfolio, including difenzoquat, eventually becomes part of
BASF's holdings.

e 1995: BASF temporarily removes AVENGE® from the market, later reintroducing it,
highlighting its continued utility, particularly for managing herbicide resistance.
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Caption: A timeline of the key milestones in the history and development of difenzoquat.

Chemical and Physical Properties

Difenzoquat is a cationic herbicide, and it is the 1,2-dimethyl-3,5-diphenyl-1H-pyrazolium
cation that is responsible for its biological activity. It is typically formulated as a methyl sulfate
salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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